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Compound of Interest

Compound Name:
3-(Trifluoromethyl)benzenesulfonyl

chloride

Cat. No.: B1349289 Get Quote

An In-depth Technical Guide to 3-(Trifluoromethyl)benzenesulfonyl chloride

CAS Number: 777-44-6

This technical guide provides a comprehensive overview of 3-
(Trifluoromethyl)benzenesulfonyl chloride, a key reagent for researchers, scientists, and

professionals in drug development. It details the compound's physicochemical properties,

reactivity, applications, and safety protocols, offering a critical resource for its use in synthesis.

Physicochemical and Spectroscopic Data
3-(Trifluoromethyl)benzenesulfonyl chloride is a colorless to yellow clear liquid.[1] It is a

fluorinated building block recognized for its role in introducing the trifluoromethylphenylsulfonyl

moiety into organic molecules.[2] The presence of the trifluoromethyl (CF3) group, a strong

electron-withdrawing group, significantly influences the reactivity of the sulfonyl chloride

functional group.[3][4]

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 777-44-6 [1][5][6]

Molecular Formula C₇H₄ClF₃O₂S [5][6]

Molecular Weight 244.62 g/mol [5][7]

Appearance Colorless to Yellow clear liquid [1]

Purity >98.0% [1]

Boiling Point 88-90 °C at 6 mmHg [5][7]

Density 1.526 g/mL at 25 °C [7]

| Refractive Index | n20/D 1.485 |[7] |

Table 2: Chemical Identifiers

Identifier Value Source

Synonyms
α,α,α-Trifluorotoluene-3-
sulfonyl Chloride

[1]

InChI Key
ONCAZCNPWWQQMW-

UHFFFAOYSA-N
[7]

SMILES String
FC(F)(F)c1cccc(c1)S(Cl)

(=O)=O
[7]

PubChem CID 2733250 [8]

| Beilstein/REAXYS | 2650774 |[7] |

Spectroscopic data, including Mass Spectrometry (MS), is available for this compound.[9]

Reactivity and Synthetic Applications
The core utility of 3-(Trifluoromethyl)benzenesulfonyl chloride lies in its function as a potent

electrophile, a characteristic enhanced by the electron-withdrawing CF3 group.[3] This makes it
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a valuable reagent for introducing the 3-(trifluoromethyl)phenylsulfonyl group into various

molecular scaffolds. Its primary applications are in the synthesis of sulfonamides and sulfonate

esters.

Pharmaceutical and Agrochemical Synthesis: The trifluoromethyl group is a privileged motif

in medicinal chemistry.[4][10] Its incorporation into drug candidates can enhance metabolic

stability, improve lipophilicity, increase binding affinity to biological targets, and modify the

absorption, distribution, metabolism, and excretion (ADME) profile.[4][11] Consequently, 3-
(Trifluoromethyl)benzenesulfonyl chloride is a vital building block for creating novel active

pharmaceutical ingredients (APIs) and next-generation agrochemicals like pesticides and

herbicides.[11][12]

Key Reactions:

Sulfonamide Formation: Reacts readily with primary and secondary amines to form

sulfonamides. This is a cornerstone reaction in the development of many therapeutic

agents.[3]

Sulfonate Ester Formation: Reacts with alcohols to yield sulfonate esters.[3]

Experimental Protocols
While specific protocols are application-dependent, a general procedure for the synthesis of a

sulfonamide using 3-(Trifluoromethyl)benzenesulfonyl chloride is outlined below. This

protocol is representative of its common use in creating diverse compound libraries for drug

discovery.

General Experimental Protocol: Synthesis of N-Aryl-3-(trifluoromethyl)benzenesulfonamide

Reaction Setup: To a solution of a substituted aniline (1.0 equivalent) and a base such as

pyridine or triethylamine (1.2 equivalents) in an anhydrous solvent (e.g., Dichloromethane,

Tetrahydrofuran) at 0 °C, add 3-(Trifluoromethyl)benzenesulfonyl chloride (1.1

equivalents) dropwise.

Reaction Execution: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm

to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

The reaction is typically stirred for 12-24 hours.
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Work-up: Upon completion, quench the reaction with a dilute acid solution (e.g., 1M HCl).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure.

Final Product: Purify the resulting crude residue by flash column chromatography or

recrystallization to yield the pure sulfonamide product. Characterize the final compound

using NMR, Mass Spectrometry, and IR spectroscopy.
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General Experimental Workflow for Sulfonamide Synthesis

1. Preparation

2. Reaction

3. Work-up & Isolation

4. Purification

Dissolve Amine &
Base in Anhydrous Solvent

Cool to 0 °C

Add 3-(CF3)benzenesulfonyl
chloride dropwise

Stir at RT
(12-24h)

Monitor via TLC

Quench with
Dilute Acid

Extract with
Organic Solvent

Dry & Concentrate

Purify via Chromatography
or Recrystallization

Characterize Product
(NMR, MS, IR)

Click to download full resolution via product page

Caption: General workflow for sulfonamide synthesis.
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Synthesis Pathway
Benzenesulfonyl chlorides are generally prepared through several established methods.[13] A

common industrial approach involves the chlorosulfonation of the corresponding benzene

derivative. For 3-(Trifluoromethyl)benzenesulfonyl chloride, this would involve reacting 3-

(trifluoromethyl)benzene with a strong chlorosulfonating agent.

Conceptual Synthesis Pathway

3-(Trifluoromethyl)benzene

3-(Trifluoromethyl)benzenesulfonyl
chloride

Chlorosulfonation

Chlorosulfonic Acid
(ClSO3H)

Click to download full resolution via product page

Caption: Conceptual synthesis of the title compound.

Safety and Handling
3-(Trifluoromethyl)benzenesulfonyl chloride is a corrosive and water-reactive compound

that requires careful handling in a controlled environment.[14]

Table 3: GHS Hazard Information

Category Information

Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[15] H290: May be corrosive to metals.

[1]
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| Precautionary Statements | P260: Do not breathe dust/fume/gas/mist/vapors/spray.[15] P280:

Wear protective gloves/protective clothing/eye protection/face protection.[15]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[15]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse

skin with water/shower. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[15] P310:

Immediately call a POISON CENTER/doctor. P405: Store locked up.[15] P501: Dispose of

contents/container to an approved waste disposal plant.[1] |

Handling: Use only under a chemical fume hood.[14] Avoid contact with skin, eyes, and

clothing. Do not breathe vapors or mist.[14] Handle under an inert atmosphere (e.g.,

nitrogen) as the compound is water-reactive.[14]

Storage: Store in a corrosive-resistant container with a resistant inner liner.[1] Keep the

container tightly closed and store locked up in a dry, well-ventilated place.[14][15]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a face shield.[14][15] Respiratory protection

may be required depending on the scale of use.[15]

Spills: Absorb spillage with inert material (e.g., sand, silica gel) to prevent material damage.

[1] Do not expose spills to water.[14]
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First Aid Response Logic
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Caption: First aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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